N'-[(E)-(3-bromophenyl)methylideneamino]-N-tert-butyloxamide

• IUPAC Name: N'-[(E)-(3-bromophenyl)methylideneamino]-N-tert-butyloxamide
• InChI: InChI=1S/C13H16BrN3O2/c1-13(2,3)16-11(18)12(19)17-15-8-9-5-4-6-10(14)7-9/h4-8H,1-3H3,(H,16,18)(H,17,19)/b15-8+
• InChI Key: SWMHACZDMOFBSA-OVCLIPMQSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C(=O)NN=CC1=CC(=CC=C1)Br
• Isomeric SMILES: CC(C)(C)NC(=O)C(=O)N/N=C/C1=CC(=CC=C1)Br
• Molecular Formula: C13H16BrN3O2
• Molecular Weight: 326.19 g/mol

Description

N’-[(E)-(3-bromophenyl)methylideneamino]-N-tert-butyloxamide is an organic compound with the molecular formula C12H15BrN2O This compound is characterized by the presence of a bromophenyl group, a methylideneamino linkage, and a tert-butyloxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(E)-(3-bromophenyl)methylideneamino]-N-tert-butyloxamide typically involves the condensation reaction between 3-bromobenzaldehyde and N-tert-butyloxamide in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in an organic solvent such as ethanol or methanol. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization.

Industrial Production Methods

Industrial production of N’-[(E)-(3-bromophenyl)methylideneamino]-N-tert-butyloxamide follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient mixing and reaction. The product is then purified using industrial-scale crystallization and filtration techniques.

Chemical Reactions Analysis

Types of Reactions

N’-[(E)-(3-bromophenyl)methylideneamino]-N-tert-butyloxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the bromophenyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in ethanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N’-[(E)-(3-bromophenyl)methylideneamino]-N-tert-butyloxamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of N’-[(E)-(3-bromophenyl)methylideneamino]-N-tert-butyloxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N’-[(E)-(3-bromo-4-methoxyphenyl)methylidene]-2-{[5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
• 3-bromo-N-[(2,4-dimethoxyphenyl)methylideneamino]benzamide

Uniqueness

N’-[(E)-(3-bromophenyl)methylideneamino]-N-tert-butyloxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. The presence of the bromophenyl group and the tert-butyloxamide moiety makes it a versatile compound for various synthetic and research applications.